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Compound of Interest

Compound Name: Monobutyl Phosphate-d9

Cat. No.: B15558804

This in-depth technical guide provides a comprehensive overview of the safety data for
Monobutyl Phosphate-d9 (MBP-d9). The information presented is essential for researchers,
scientists, and drug development professionals to ensure safe handling, storage, and disposal
of this compound. Given the limited availability of a specific Safety Data Sheet (SDS) for the
deuterated form, this guide extrapolates data from the SDS of the non-deuterated Monobutyl
Phosphate, a standard and scientifically accepted practice for isotopic-labeled compounds
where the primary hazard profile is determined by the parent molecule.

Chemical and Physical Properties

Monobutyl Phosphate-d9 is a stable, isotopically labeled version of Monobutyl Phosphate.[1]
Key physical and chemical properties are summarized below.
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Property Value Source
CAS Number 156213-20-6 [1]
Molecular Formula C4H2D904P [1]
Molecular Weight 163.16 g/mol [11[2]
Appearance Pale Yellow Oil [1]
1,1,2,2,3,3,4,4,4-
IUPAC Name nonadeuteriobutyl dihydrogen [2]
phosphate
Phosphoric Acid Monobutyl-d9
Synonyms Ester, Butyl-d9 Diacid [1]

Phosphate

Hazard Identification and Classification

Based on the data for Monobutyl Phosphate, the compound is considered hazardous. The

primary hazards are related to its corrosive nature.

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

Category 1B

Causes severe skin burns and

eye damage.[3][4]

Serious Eye Damage/Eye

Causes serious eye damage.

o Category 1
Irritation [3114]
) . Suspected of causing cancer.
Carcinogenicity (Suspected) Category 2 3]
Specific target organ toxicity May cause respiratory
Category 3

(single exposure)

irritation.[3]

Signal Word: Danger|[5]

Toxicological Information
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Detailed toxicological data for Monobutyl Phosphate-d9 is not available. The information
below is for the non-deuterated Monobutyl Phosphate. It is expected to have a similar
toxicological profile.

Toxicity Metric Value Species Source
Oral LD50 >4640 mg/kg bw Rat [6]
Dermal LD50 >2000 mg/kg bw Rabbit [6]
Inhalation LC50 No data available - [6]

Health Effects:

Acute Toxicity: Low acute toxicity is expected based on oral and dermal studies in animals.[6]

Skin and Eye Irritation: The compound is considered corrosive to the skin and eyes.[6][7]

Sensitization: No sensitization data is available.[6]

Neurotoxicity: Not expected to be neurotoxic.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict safety protocols is mandatory when working with Monobutyl Phosphate-
do.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The
following are general recommendations.
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Protection Type Specification Source

) Wear safety glasses with side
Eye/Face Protection ) [8]
shields or goggles.

_ . Wear protective gloves and
Skin Protection ) [8]
clothing.

Use a NIOSH/MSHA approved
) ) respirator if exposure limits are
Respiratory Protection S [31[8]
exceeded or irritation is

experienced.

Handling and Storage

» Handling: Handle in accordance with good industrial hygiene and safety practices.[8] Avoid
contact with skin, eyes, and clothing.[7] Do not breathe mist or vapor.[3]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8] Store at 2-
8°C in a refrigerator under an inert atmosphere.[1] The material is hygroscopic.[1]

First Aid Measures
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Exposure Route

First Aid Protocol

Source

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
immediate medical attention.

[7]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Get immediate medical

attention.

[7]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes. Remove contact
lenses, if present and easy to
do. Continue rinsing. Get

immediate medical attention.

[7]

Ingestion

Do NOT induce vomiting.
Rinse mouth. Never give
anything by mouth to an

unconscious person. Get

immediate medical attention.

[7]

Spill and Disposal Procedures

o Spill: Ensure adequate ventilation.[8] Absorb with inert material and place in a suitable

container for disposal.

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.

Workflow and Pathway Diagrams

Chemical Safety and Handling Workflow
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The following diagram outlines the essential steps for the safe handling of Monobutyl
Phosphate-d9 in a laboratory setting.
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Caption: Workflow for the safe handling of Monobutyl Phosphate-d9.

This guide is intended to provide essential safety information. Always refer to the most current
and specific Safety Data Sheet provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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